Cas no 912889-86-2 (1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 912889-86-2
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5425578
• Update Time: 2025-10-24

1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-[1-(2-ethoxyethyl)benzimidazol-2-yl]pyrrolidin-2-one
• 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

• Inchi： 1S/C22H25N3O2/c1-2-27-13-12-25-20-11-7-6-10-19(20)23-22(25)18-14-21(26)24(16-18)15-17-8-4-3-5-9-17/h3-11,18H,2,12-16H2,1H3
• InChI Key： VVXYHTJKGYPLBU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C2N(CCOCC)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Recent Advances in the Study of 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS: 912889-86-2)

In recent years, the compound 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS: 912889-86-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzodiazol and pyrrolidinone moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one. Recent publications have reported improved synthetic routes that enhance yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Pharmacological studies have revealed that 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one exhibits notable activity in modulating specific biological targets. For instance, preliminary in vitro assays suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings are supported by molecular docking studies, which highlight the compound's ability to bind selectively to active sites, thereby interfering with pathogenic processes. Such properties position it as a candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, recent investigations have explored the compound's role in oncology. Studies utilizing cell-based models have demonstrated that 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one can induce apoptosis in certain cancer cell lines, suggesting its utility as a chemotherapeutic agent. Mechanistic studies are ongoing to unravel the precise pathways involved, with early data pointing to the involvement of mitochondrial dysfunction and reactive oxygen species generation.

Despite these promising findings, challenges remain in the development of 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent advancements in formulation technology, including the use of nanoparticle-based delivery systems, offer potential solutions to these challenges, paving the way for future clinical trials.

In conclusion, the compound 1-benzyl-4-1-(2-ethoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS: 912889-86-2) represents a promising avenue for drug discovery, with applications spanning inflammation and oncology. Continued research efforts are essential to fully realize its therapeutic potential, and interdisciplinary collaboration will be key to overcoming the remaining hurdles in its development.